Cas no 868064-22-6 (1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-)

• Product name: 1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-
• CAS No: 868064-22-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.29422
• CID: 718940
• PubChem ID: 45122026

1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-
• SCHEMBL5235512
• 868064-22-6
• 1H-1,4-Diazepine,1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-
• AKOS010814375

• Inchi： InChI=1S/C13H18N2O2/c1-4-14-5-7-15(6-1)11-2-3-12-13(10-11)17-9-8-16-12/h2-3,10,14H,1,4-9H2
• InChI Key： BYXPPRKHBXJCEW-UHFFFAOYSA-N
• SMILES： C1CNCCN(C1)C2=CC3=C(C=C2)OCCO3

Computed Properties

• Exact Mass: 234.137
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.7A^2